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Compound of Interest

6-Methylbenzo[d][1,3]dioxol-5-
Compound Name:
amine

cat. No.: B1281390

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Methylbenzo[d]dioxol-5-amine is not
readily available in public domains. The following guidelines are based on safety data for
structurally similar compounds, such as N-methylaniline and other benzodioxole derivatives. It
Is imperative for researchers to conduct a thorough risk assessment before handling this
compound.

Introduction

6-Methylbenzo[d]dioxol-5-amine, a derivative of 3,4-methylenedioxyaniline, is a research
chemical with potential applications in medicinal chemistry and drug development. Due to the
limited availability of detailed public data on this specific compound, these notes provide a
framework for its safe handling, storage, and stability assessment based on established
chemical principles and information from analogous compounds.

Physicochemical Properties

Quantitative data for 6-Methylbenzo[d]dioxol-5-amine is limited. The following table
summarizes available information.
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Property Value Source

CAS Number 34060-22-5 [1][2]

Molecular Formula CsHsNO2 [2][3]

Molecular Weight 151.16 g/mol [3]

Predicted XLogP3 1.6 [3]

Appearance Not determined [4]

Solubility S.Iightly soluble in water S.oluble in DMSO and ethanol
(inferred).[3] (inferred).[3]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 6-Methylbenzo[d]dioxol-5-amine is anticipated to be harmful
if swallowed or inhaled and may cause skin and eye irritation.[5] Strict adherence to safety
protocols and the use of appropriate PPE are crucial to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[5]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection

Nitrile or neoprene gloves.[5]

Provides a barrier against skin
contact, which may cause

irritation or toxic effects.[6]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[5]

Prevents accidental skin

contact with the chemical.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5]

Minimizes the inhalation of

potentially toxic fumes or dust.

Handling and Storage Protocols

Proper handling and storage are critical for maintaining the chemical's stability and ensuring

laboratory safety.

Protocol for Safe Handling:

e Preparation:

o Ensure a chemical fume hood is operational.

o Verify that an emergency eyewash station and safety shower are accessible.[5]

o Gather all necessary PPE as specified in the table above.

e Handling:

o Conduct all manipulations of the compound within a well-ventilated chemical fume hood.

[5][6]

o Avoid the generation of vapor or mist.[6]
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[e]

Keep the compound away from heat, sparks, open flames, and hot surfaces.[6]

o

Take measures to prevent the buildup of electrostatic charge.[6]

[¢]

Avoid contact with skin, eyes, and clothing.[6]

[¢]

Do not eat, drink, or smoke in the handling area.[5][6]
o Wash hands thoroughly after handling.[5][6]

Protocol for Storage:

o Container:
o Store in a tightly closed, original container.[5][7]

e Environment:
o Store in a cool, dry, and well-ventilated area.[5][6][7]
o Recommended storage temperature is 2-8°C.[3]

o Special Conditions:

o The compound may be sensitive to air and light.[8] Store under an inert atmosphere (e.qg.,
argon or nitrogen) and in a dark place.[3][8]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[5]19]

Spill and Disposal Procedures
Spill Response Protocol:
e Immediate Actions:

o Evacuate the area and ensure adequate ventilation.[5]

o Wear appropriate PPE, including respiratory protection.[5]
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e Containment and Cleanup:

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[5]

o For large spills, contain the spill and prevent it from entering drains or waterways.[5]
o Clean the spill area thoroughly with a suitable solvent.[5]
Disposal Guidelines:

The disposal of 6-Methylbenzo[d]dioxol-5-amine may be subject to regulations for controlled
substance analogs.[10]

o Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and adhere to federal, state, and local regulations.[10]

o Preferred Method: Incineration in a licensed hazardous waste incinerator is the preferred
method to meet the "non-retrievable" standard set by the DEA for similar substances.[10]

o Chemical Destruction: Alternatively, chemical destruction using agents like activated carbon
can be employed, ensuring the complete alteration of the chemical structure.[10] Verification
of destruction using analytical methods like GC-MS or HPLC is recommended.[10]

Experimental Protocols: Stability Assessment

Due to the lack of publicly available stability data, the following protocol provides a framework
for its determination.

Protocol for Preliminary Stability Study:
¢ Solution Preparation:

o Prepare a stock solution of 6-Methylbenzo[d]dioxol-5-amine in a suitable solvent (e.g.,
acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).[3]

e Stress Conditions:
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o Acid/Base Hydrolysis: Dilute the stock solution in aqueous solutions of varying pH (e.g.,
pH 2, pH 7, pH 9).[3]

o Temperature: Store aliquots of each solution at different temperatures (e.g., 4°C, 25°C,
40°C) in the dark.[3]

o Photostability: Expose a set of solutions to a controlled light source while keeping a control
set in the dark.

e Sample Analysis:

o At specified time points (e.g., 0, 2, 4, 8, 24 hours), analyze the samples using a suitable
chromatographic method (e.g., HPLC or LC-MS) to determine the concentration of the
parent compound and identify any major degradation products.[3]

» Data Presentation:
o Plot the concentration of 6-Methylbenzo[d]dioxol-5-amine versus time for each condition.
o Calculate the degradation rate constants and half-life if applicable.

Stability Data Template:

. . Degradatio
. Temperatur Light Half-life (ta/
Condition pH n Products
e (°C) Exposure 2) .
Identified
Visualizations
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Workflow for Handling and Storage of 6-Methylbenzo[d]dioxol-5-amine
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Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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